Cas no 124341-38-4 (2-(Methylamino)-3-nitrobenzoic Acid)

• Product Name: 2-(Methylamino)-3-nitrobenzoic Acid
• CAS No: 124341-38-4
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD18825890
• CID: 103797
• PubChem ID: 22569874
• Update Time: 2025-11-02

2-(Methylamino)-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(methylamino)-3-nitro-
• Benzoic acid, 2-(methylamino)-3-nitro- (9CI)
• XVZUJCYLGIJDPE-UHFFFAOYSA-N
• 2-(Methylamino)-3-nitrobenzoicacid
• Z1216845512
• 2-(Methylamino)-3-nitrobenzoic acid
• AKOS027396389
• 2-methylamino-3-nitro-benzoic acid
• EN300-128903
• SCHEMBL305239
• 124341-38-4
• DTXSID501293827
• DB-274421
• Benzoic acid, 2-(methylamino)-3-nitro-
• XH1127
• G54273
• 2-(Methylamino)-3-nitrobenzoic Acid

• MDL： MFCD18825890
• Inchi： 1S/C8H8N2O4/c1-9-7-5(8(11)12)3-2-4-6(7)10(13)14/h2-4,9H,1H3,(H,11,12)
• InChI Key： XVZUJCYLGIJDPE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2A^2

Experimental Properties

• PSA: 92.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(Methylamino)-3-nitrobenzoic Acid

Comprehensive Overview of 2-(Methylamino)-3-nitrobenzoic Acid (CAS No. 124341-38-4): Properties, Applications, and Research Insights

2-(Methylamino)-3-nitrobenzoic Acid (CAS No. 124341-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrobenzoic acid derivative combines a methylamino group and a nitro substituent, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-(Methylamino)-3-nitrobenzoic Acid", "CAS 124341-38-4 applications", and "nitrobenzoic acid derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular formula, C₈H₈N₂O₄, highlights its potential for diverse chemical modifications. Its nitro group offers electron-withdrawing properties, while the methylamino moiety introduces nucleophilic reactivity, enabling applications in peptide coupling and heterocyclic synthesis. Recent studies emphasize its role in developing fluorescence probes and bioactive scaffolds, aligning with trends in precision medicine and green chemistry.

In the context of sustainable chemistry, 2-(Methylamino)-3-nitrobenzoic Acid is explored as a building block for biodegradable materials. Its compatibility with catalytic hydrogenation methods addresses growing demands for eco-friendly synthesis routes. Laboratories often query "CAS 124341-38-4 solubility" or "stability under acidic conditions", underscoring its practical handling considerations. The compound's melting point (∼210–215°C) and UV-Vis absorption characteristics further support its utility in analytical chemistry.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and photocatalysis. The nitro-aromatic core facilitates π-π stacking interactions, a hot topic in nanomaterial design. With the rise of AI-assisted molecular modeling, searches for "124341-38-4 DFT calculations" have increased, highlighting its computational chemistry potential. Proper storage in amber glass vials at 4°C is recommended to maintain stability.

From a regulatory perspective, 2-(Methylamino)-3-nitrobenzoic Acid complies with major REACH and FDA guidelines for research use. Its low toxicity profile (LD₅₀ >2000 mg/kg in rodents) makes it suitable for in vitro studies. The compound's HPLC purity (>98%) and MSDS data are frequently requested, reflecting industry standards for quality control. As the demand for multifunctional intermediates grows, this compound remains a key player in high-value chemical production.